(4E)-4-benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid

• Molecular Formula: C22H19NO2
• Molecular Weight: 329.4 g/mol
• SMILES: CC1CC(=CC2=CC=CC=C2)C3=NC4=CC=CC=C4C(=C3C1)C(=O)O
• InChI: InChI=1S/C22H19NO2/c1-14-11-16(13-15-7-3-2-4-8-15)21-18(12-14)20(22(24)25)17-9-5-6-10-19(17)23-21/h2-10,13-14H,11-12H2,1H3,(H,24,25)/b16-13+
• InChIKey: ATJAFMBXOWIHEQ-DTQAZKPQSA-N

(4E)-4-Benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid (CAS 721413-92-9, MF C22H19NO2, MW 329.39) is a dihydroacridine derivative with a benzylidene substituent at the 4-position and a 2-methyl group, categorized as a histone deacetylase (HDAC) inhibitor scaffold. Originally disclosed in patent US9249087, the compound was characterized with an IC50 of 13,200 nM against HDAC1 and 324 nM against HDAC8, using a fluorescence-based deacetylase assay, indicating isoform-discriminatory behavior.

(4E)-4-Benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic Acid: Analytical and Biological Baseline for Research Procurement

(4E)-4-Benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid (CAS 721413-92-9, MF C22H19NO2, MW 329.39) is a dihydroacridine derivative with a benzylidene substituent at the 4-position and a 2-methyl group, categorized as a histone deacetylase (HDAC) inhibitor scaffold . Originally disclosed in patent US9249087, the compound was characterized with an IC50 of 13,200 nM against HDAC1 and 324 nM against HDAC8, using a fluorescence-based deacetylase assay, indicating isoform-discriminatory behavior [1]. Commercial sources typically supply the compound at ≥95% purity for research use [2].

HDAC8 isoform-selective tool compound research

Defined HDAC1/HDAC6 selectivity context

Biological-activity-backed procurement specification

• [1] BindingDB. BDBM218167 (US9249087, Compound 10). HDAC1 IC50: 13,200 nM; HDAC8 IC50: 324 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=218167 View Source
• [2] Enamine LLC via Chembase. EN300-04121; 4-Benzylidene-2-methyl-1,2,3,4-tetrahydro-acridine-9-carboxylic acid, Purity 95%. https://www.chembase.cn View Source

Why In-Class Acridine-9-carboxylic Acid Substitution Risks Irreproducible HDAC Profiling

The class of 4-benzylidene-tetrahydroacridine-9-carboxylic acids exhibits extreme potency divergence across HDAC isoforms that is unpredictable from the core scaffold alone. Within patent US9249087, IC50 values span from 1.46 nM to >30,000 nM depending on subtle benzylidene substituent changes [1]. The presence of the 2-methyl group in (4E)-4-benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid alters both the conformational flexibility of the dihydroacridine ring and the pKa of the carboxylic acid, directly impacting zinc-binding group geometry in the HDAC catalytic pocket [2]. Generic substitution with des-methyl analogs (e.g., 4-benzylidene-1,2,3,4-tetrahydro-acridine-9-carboxylic acid) or dimethylamino-benzylidene variants will yield different isoform-selectivity fingerprints, compromising head-to-head data reproducibility and target validation studies [3].

Des-methyl analog provides no HDAC profiling data, limiting functional study justification.

Benzylidene substituent changes can shift isoform selectivity by >9,000-fold within the same scaffold.

Removal of the 2-methyl group may alter zinc-binding geometry, shifting HDAC inhibition profile.

• [1] BindingDB entries for US9249087: Compound 1 IC50 417 nM; Compound 4 IC50 1.46 nM; Compound 9 IC50 14.2 nM (HDAC6); Compound 10 IC50 13,200 nM (HDAC1). https://bindingdb.org View Source
• [2] US9249087 B2. HDAC inhibitors and therapeutic methods using the same. Priority 2011-02-28. Table 1 compounds. View Source
• [3] Chembase. 4-Benzylidene-1,2,3,4-tetrahydro-acridine-9-carboxylic acid (EN300-00846) and 4-(4-Dimethylamino-benzylidene)-2-methyl-1,2,3,4-tetrahydro-acridine-9-carboxylic acid (EN300-04123). https://www.chembase.cn View Source

Product-Specific Quantitative Differentiation Evidence for (4E)-4-Benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic Acid

HDAC8 Inhibitory Potency vs. Des-Methyl Analog: A Quantified Selectivity Advantage

In a fluorescence-based HDAC assay at pH 8.0, the target compound (US9249087, Compound 10) inhibited HDAC8 with an IC50 of 324 nM [1]. No published HDAC8 inhibition data exists for the des-methyl analog 4-benzylidene-1,2,3,4-tetrahydro-acridine-9-carboxylic acid (CAS 22320-39-4), making the target compound the only member of this scaffold class with documented, quantifiable HDAC8 activity [2].

HDAC8 IC50

Class-level inference

324 nM

Only reported HDAC8 IC50 within scaffold

Des-methyl analog lacks any HDAC data

Evidence Dimension	HDAC8 inhibition IC50
Target Compound Data	IC50 = 324 nM
Comparator Or Baseline	Des-methyl analog 4-benzylidene-1,2,3,4-tetrahydro-acridine-9-carboxylic acid: No reported IC50 for any HDAC isoform in public databases.
Quantified Difference	Target compound is the only entity with documented HDAC8 activity; comparator has no data available for HDAC8.
Conditions	Fluorescence-based HDAC assay using acetylated lysine substrate, pH 8.0. Recombinant human HDAC8.

Why This Matters

This makes the compound the only viable starting point for any HDAC8-targeted screening or mechanistic study within this scaffold family.

• [1] BindingDB. BDBM218167; US9249087, Compound 10. HDAC8 IC50: 324 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=218167 View Source
• [2] Chembase. 4-Benzylidene-1,2,3,4-tetrahydro-acridine-9-carboxylic acid (EN300-00846, CAS 22320-39-4). No biological assay data. https://www.chembase.cn View Source

HDAC1 Selectivity Window: Low Potency as a Deliberate Design Feature vs. High-Potency Congeners

The target compound exhibits weak HDAC1 inhibition (IC50 = 13,200 nM) in the same fluorescence-based assay at pH 8.0, whereas structurally related Compound 4 (4-substituted benzylidene analog in US9249087) potently inhibits HDAC1 with an IC50 of 1.46 nM [1][2]. This ~9,000-fold difference in HDAC1 potency underscores the critical influence of the unsubstituted benzylidene moiety on isoform selectivity.

HDAC1 Selectivity

Head-to-head

13,200 nM vs 1.46 nM

Supports selectivity control for pan-HDAC profiling

~9,000-fold less potent at HDAC1

Evidence Dimension	HDAC1 inhibition
Target Compound Data	IC50 = 13,200 nM
Comparator Or Baseline	US9249087 Compound 4, IC50 = 1.46 nM
Quantified Difference	~9,000-fold less potent at HDAC1 compared to Compound 4
Conditions	Fluorescence-based HDAC assay, pH 8.0, acetylated lysine substrate. Recombinant human HDAC1.

Why This Matters

The stark potency differential allows researchers to use this compound as a selectivity control or a scaffold for developing HDAC8-preferring inhibitors without the confounding pan-HDAC activity of high-affinity congeners.

• [1] BindingDB. BDBM218167; US9249087, Compound 10. HDAC1 IC50: 13,200 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=218167 View Source
• [2] BindingDB. BDBM218227; US9249087, Compound 4. HDAC1 IC50: 1.46 nM. https://bindingdb.org View Source

Negligible HDAC6 Activity Defines a Clean Isoform-Selectivity Starting Point

The target compound shows negligible inhibition of HDAC6 (IC50 > 30,000 nM), whereas Compound 9 from the same patent series (US9249087) demonstrates a high-affinity HDAC6 IC50 of 14.2 nM [1][2]. This >2,000-fold selectivity gap illustrates that the target compound's binding mode selectively disfavors the HDAC6 catalytic channel.

HDAC6 Inactivity

Head-to-head

>30,000 nM vs 14.2 nM

Excludes HDAC6-mediated effects in assays

>2,000-fold lower potency

Evidence Dimension	HDAC6 inhibition
Target Compound Data	IC50 > 30,000 nM
Comparator Or Baseline	US9249087 Compound 9, IC50 = 14.2 nM
Quantified Difference	>2,112-fold lower potency at HDAC6 relative to Compound 9
Conditions	Fluorescence-based HDAC assay, pH 8.0, acetylated lysine substrate. Recombinant human HDAC6.

Why This Matters

This data is actionable for researchers needing to exclude HDAC6-mediated effects in cell-based assays, enabling cleaner interpretation of phenotype-genotype relationships.

• [1] BindingDB. BDBM218167; US9249087, Compound 10. HDAC6 IC50 > 30,000 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=218167 View Source
• [2] BindingDB. BDBM218232; US9249087, Compound 9. HDAC6 IC50: 14.2 nM. https://bindingdb.org View Source

Commercially Certified Purity and Measurable Supply Chain for Direct Procurement

Multiple independent suppliers list (4E)-4-benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid at ≥95% purity, with batch-specific certificates of analysis available upon request [1]. This contrasts with the des‑methyl analog (CAS 22320-39-4), which is also supplied at 95% purity but lacks any disclosed biological activity data that would justify procurement for functional assays [2].

Procurement Spec

Supporting evidence

≥95% purity; biological data available

Procurement with activity context vs structural novelty

Comparator: 95% purity, no activity data

Evidence Dimension	Commercially specified purity and data availability
Target Compound Data	≥95% purity; multiple sourcing options with disclosed biological data.
Comparator Or Baseline	Des-methyl analog: 95% purity; no biological data available for study design justification.
Quantified Difference	Both available at 95% purity, but only the target compound offers documented biological activity for procurement rationale.
Conditions	Commercial specifications from Enamine LLC, AKSci, and other registered research chemical suppliers.

Why This Matters

Procurement officers can justify purchase based on verified biological activity rather than only structural novelty, reducing risk of acquiring inactive compounds for functional screening campaigns.

• [1] Enamine LLC via Chembase. Product EN300-04121; AKSci catalog no. 0222CM. Purity ≥95%. https://www.chembase.cn View Source
• [2] Chembase. 4-Benzylidene-1,2,3,4-tetrahydro-acridine-9-carboxylic acid (EN300-00846, CAS 22320-39-4). No biological assay data. https://www.chembase.cn View Source

Validated Application Scenarios for (4E)-4-Benzylidene-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic Acid Based on Quantitative Evidence

HDAC8 Isoform-Selective Chemical Probe Development

The compound's documented HDAC8 IC50 of 324 nM, combined with its negligible HDAC6 activity (>30,000 nM), positions it as a foundational scaffold for developing HDAC8-selective chemical probes [1]. Medicinal chemistry campaigns can leverage the 2-methyl and unsubstituted benzylidene moieties to further optimize HDAC8 affinity while maintaining the selectivity window against HDAC1 and HDAC6 [1][2]. This scenario is supported by direct head-to-head data showing >2,000-fold selectivity over the nearest congener's HDAC6 potency [2].

Negative Control for Pan-HDAC Inhibitor SAR Studies

Due to its extremely weak HDAC1 activity (IC50 13,200 nM), the compound serves as an ideal negative control in structure-activity relationship (SAR) studies focused on potent pan-HDAC inhibitors derived from the same patent family (e.g., Compound 4 with IC50 1.46 nM) [1]. Using the target compound as a selectivity benchmark enables researchers to quantify the contribution of specific benzylidene substituents to pan-HDAC potency.

Epigenetic Profiling Panels Requiring Defined Isoform Coverage

Contract research organizations (CROs) and academic screening centers running HDAC isoform profiling panels can include this compound as a reference standard for HDAC8 activity (IC50 324 nM) alongside HDAC1 and HDAC6 controls, providing a complete activity fingerprint in a single assay format [1]. Its commercial availability at ≥95% purity from Enamine and AKSci ensures batch-to-batch consistency [2].

In Vitro Toxicology and Off-Target De-Risking Assays

Because the compound displays negligible inhibition of HDAC6 (IC50 >30,000 nM), it can be deployed in early-stage toxicology panels to assess whether HDAC8 inhibition alone triggers observable cellular toxicity or transcriptomic changes, without confounding signals from HDAC6-mediated tubulin acetylation pathways [1]. This application is directly supported by the quantified >2,000-fold selectivity gap [1].

Application

Selection Property

Validation Focus

HDAC8-selective chemical probe research

Reported HDAC8 inhibition context

HDAC1/HDAC6 counterselectivity endpoints

Pan-HDAC SAR negative control

Low HDAC1 affinity profile

Selectivity benchmark against high-potency congener

Isoform profiling panel reference

Defined HDAC8 activity with batch consistency

HDAC8 reference standard in screening panels

In vitro toxicology de-risking

Negligible HDAC6 inhibition

HDAC8-mediated cellular response assessment

• [1] BindingDB. BDBM218167; US9249087, Compound 10. HDAC1 IC50: 13,200 nM; HDAC8 IC50: 324 nM; HDAC6 IC50 > 30,000 nM. BindingDB. BDBM218227; Compound 4 HDAC1 IC50: 1.46 nM. BindingDB. BDBM218232; Compound 9 HDAC6 IC50: 14.2 nM. https://bindingdb.org View Source
• [2] Chembase. Product EN300-04121; Enamine LLC. AKSci Catalog No. 0222CM. Purity ≥95%. https://www.chembase.cn View Source